![molecular formula C22H20N4O3S B2707381 methyl 3-(1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamido)benzoate CAS No. 1013806-67-1](/img/structure/B2707381.png)
methyl 3-(1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamido)benzoate
Overview
Description
Methyl 3-(1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamido)benzoate is a useful research compound. Its molecular formula is C22H20N4O3S and its molecular weight is 420.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Derivatives
This compound can be used in the synthesis of novel derivatives. A simple, efficient, and eco-friendly protocol has been developed for the synthesis of novel 3-((benzo[d]thiazol-2-ylamino)(4-methoxyphenyl)methyl)-4-hydroxy-1-methylquinolin-2(1H)-one derivatives .
Antioxidant Activity
Thiazole derivatives, such as the one , have been found to exhibit antioxidant activity . This makes them potentially useful in the treatment of diseases caused by oxidative stress.
Analgesic Activity
Thiazole derivatives have also been found to have analgesic activity . This means they could potentially be used in the development of new pain relief medications.
Anti-inflammatory Activity
These compounds have been found to have anti-inflammatory activity . This could make them useful in the treatment of conditions characterized by inflammation.
Antimicrobial Activity
Thiazole derivatives have been found to have antimicrobial activity . This could potentially make them useful in the development of new antimicrobial drugs.
Antifungal Activity
Benzothiazole derivatives have been found to exhibit fungicidal activities . This suggests that they could be used in the development of new antifungal treatments.
Antiviral Activity
Thiazole derivatives have been found to have antiviral activity . This could potentially make them useful in the development of new antiviral drugs.
Anticonvulsant Activity
Some thiazole derivatives have been found to have anticonvulsant activity . This suggests that they could be used in the development of new treatments for conditions characterized by seizures.
Mechanism of Action
Target of Action
Methyl 3-(1-(benzo[d]thiazol-2-yl)-5-isopropyl-1H-pyrazole-3-carboxamido)benzoate is a compound that has been synthesized for its potential biological activities Benzothiazole derivatives have been known to exhibit anti-tubercular activity, suggesting that their target could be mycobacterium tuberculosis .
Mode of Action
Benzothiazole derivatives have been reported to inhibit the growth of mycobacterium tuberculosis . This suggests that the compound may interact with specific enzymes or proteins in the bacterium, inhibiting its growth and proliferation.
Biochemical Pathways
Given the reported anti-tubercular activity of benzothiazole derivatives, it can be inferred that the compound may interfere with the biochemical pathways essential for the survival and replication of mycobacterium tuberculosis .
Result of Action
Given the reported anti-tubercular activity of benzothiazole derivatives, it can be inferred that the compound may lead to the inhibition of growth and proliferation of mycobacterium tuberculosis .
properties
IUPAC Name |
methyl 3-[[1-(1,3-benzothiazol-2-yl)-5-propan-2-ylpyrazole-3-carbonyl]amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3S/c1-13(2)18-12-17(20(27)23-15-8-6-7-14(11-15)21(28)29-3)25-26(18)22-24-16-9-4-5-10-19(16)30-22/h4-13H,1-3H3,(H,23,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOJGHLCPSLGJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=NN1C2=NC3=CC=CC=C3S2)C(=O)NC4=CC=CC(=C4)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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